N-(2-cyanophenyl)-2-(4-ethylphenoxy)acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C17H16N2O2/c1-2-13-7-9-15(10-8-13)21-12-17(20)19-16-6-4-3-5-14(16)11-18/h3-10H,2,12H2,1H3,(H,19,20)
• InChI Key: BWAHFGZPGRPZRC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

N-(2-cyanophenyl)-2-(4-ethylphenoxy)acetamide, commonly known as NCPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NCPA is a white crystalline powder that belongs to the class of amides and is synthesized using a specific method.

Mechanism of Action

The exact mechanism of action of NCPA is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. For example, NCPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
NCPA has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that NCPA inhibits the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10). In vivo studies have shown that NCPA exhibits analgesic and anticonvulsant activities in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NCPA in lab experiments is its high purity and stability. NCPA is a white crystalline powder that can be easily synthesized and purified using standard techniques. It is also relatively inexpensive compared to other compounds with similar properties. However, one of the limitations of using NCPA is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on NCPA. One area of interest is the development of NCPA-based drugs for the treatment of neuropathic pain and epilepsy. Another area of interest is the use of NCPA as a building block for the synthesis of novel polymers and supramolecular structures. Additionally, further studies are needed to fully understand the mechanism of action of NCPA and its potential applications in other fields such as material science and organic synthesis.
Conclusion:
In conclusion, N-(2-cyanophenyl)-2-(4-ethylphenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NCPA is synthesized using a specific method and has been extensively studied for its potential applications in medicinal chemistry, material science, and organic synthesis. NCPA exhibits various biochemical and physiological effects and has several advantages and limitations for lab experiments. There are several future directions for the research on NCPA, including the development of NCPA-based drugs and the use of NCPA as a building block for the synthesis of novel polymers and supramolecular structures.

Synthesis Methods

NCPA is synthesized using a specific method that involves the reaction between 2-bromo-4'-ethylphenol and 2-cyanophenylacetic acid. The reaction is carried out in the presence of a base such as potassium carbonate and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain NCPA.

Scientific Research Applications

NCPA has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, NCPA has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. It has also been investigated as a potential drug candidate for the treatment of neuropathic pain and epilepsy. In material science, NCPA has been used as a building block for the synthesis of various polymers and supramolecular structures. In organic synthesis, NCPA has been used as a reagent for the preparation of various amides and esters.